Cas no 1038920-08-9 (6-Bromo-2-chloro-4-methylpyridin-3-amine)

• Product Name: 6-Bromo-2-chloro-4-methylpyridin-3-amine
• CAS No: 1038920-08-9
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• MDL: MFCD11501120
• CID: 1066504
• PubChem ID: 53402092
• Update Time: 2025-05-19

6-Bromo-2-chloro-4-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-chloro-4-methylpyridin-3-amine
• (6-Bromo-2-chloro-4-methylpyridin-3-yl)amine
• 3-AMINO-6-BROMO-2-CHLORO-4-METHYLPYRIDINE
• 6-bromo-2-chloro-4-methyl-pyridin-3-ylamine
• 3-Pyridinamine, 6-bromo-2-chloro-4-methyl-
• UURSCSIEXFAVSF-UHFFFAOYSA-N
• SCHEMBL3208148
• MFCD11501120
• CS-15360
• DA-48162
• CS-B1810
• 1038920-08-9
• DTXSID30694996
• AKOS027449216
• 6-Bromo-2-chloro-4-methylpyridin-3-amine

• MDL： MFCD11501120
• Inchi： 1S/C6H6BrClN2/c1-3-2-4(7)10-6(8)5(3)9/h2H,9H2,1H3
• InChI Key： UURSCSIEXFAVSF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(=N1)Cl)N

Computed Properties

• Exact Mass: 219.94000
• Monoisotopic Mass: 219.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.5

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 323.1±37.0 °C at 760 mmHg
• Flash Point: 149.2±26.5 °C
• PSA: 38.91000
• LogP: 2.96930
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-Bromo-2-chloro-4-methylpyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 6-Bromo-2-chloro-4-methylpyridin-3-amine

Introduction to 6-Bromo-2-chloro-4-methylpyridin-3-amine (CAS No. 1038920-08-9)

6-Bromo-2-chloro-4-methylpyridin-3-amine (CAS No. 1038920-08-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. The presence of bromine, chlorine, and methyl groups on the pyridine ring imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 6-Bromo-2-chloro-4-methylpyridin-3-amine is defined by its molecular formula C₇H₇BrClN₂. The bromine and chlorine substituents contribute to its reactivity and selectivity in various chemical reactions, while the methyl group enhances its stability and solubility. These properties make it an attractive starting material for the synthesis of a wide range of bioactive compounds, including potential drug candidates.

In recent years, significant advancements have been made in understanding the biological activities of 6-Bromo-2-chloro-4-methylpyridin-3-amine. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising lead for the development of targeted therapies. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer signaling pathways, suggesting its potential as an anticancer agent.

Beyond its direct biological activities, 6-Bromo-2-chloro-4-methylpyridin-3-amine has also been utilized as a key intermediate in the synthesis of more complex molecules with therapeutic potential. Its versatility as a building block allows chemists to introduce additional functional groups and modify its structure to optimize pharmacological properties such as potency, selectivity, and bioavailability. This flexibility is crucial in the iterative process of drug discovery and development.

The synthesis of 6-Bromo-2-chloro-4-methylpyridin-3-amine typically involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and aromatic substitution reactions. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the overall cost and environmental impact of production.

In addition to its applications in drug discovery, 6-Bromo-2-chloro-4-methylpyridin-3-amine has also found use in other areas of chemical research. For example, it has been employed as a ligand in coordination chemistry to form complexes with metal ions, which can have applications in catalysis and materials science. The ability to fine-tune the electronic properties of these complexes through structural modifications opens up new possibilities for developing advanced materials with tailored functionalities.

The safety profile of 6-Bromo-2-chloro-4-methylpyridin-3-amine is an important consideration in its use as a research chemical. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are essential to ensure workplace safety. Researchers should adhere to standard laboratory protocols for handling organic compounds and consult relevant safety data sheets (SDS) for detailed information on potential hazards and recommended precautions.

In conclusion, 6-Bromo-2-chloro-4-methylpyridin-3-amine (CAS No. 1038920-08-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working on the development of novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing the frontiers of chemical biology and drug discovery.